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Compound of Interest

Compound Name: 1-Bromo-2-chloropropane

Cat. No.: B1583154 Get Quote

Introduction
1-Bromo-2-chloropropane is a versatile difunctionalized propane derivative that serves as a

valuable building block in organic synthesis. Its structure features two different halogen atoms

on adjacent carbons, a primary bromide and a secondary chloride. This inherent asymmetry in

reactivity—the carbon-bromine bond is weaker and bromide is a better leaving group than

chloride—allows for selective chemical transformations.[1] The presence of a chiral center at

the second carbon also introduces stereochemical considerations into its reactions.[1][2]

These application notes provide detailed protocols for key synthetic transformations of 1-
bromo-2-chloropropane, including nucleophilic substitution, Grignard reagent formation,

elimination, and intramolecular cyclization, to generate a variety of functionalized propane

derivatives.

Overview of Synthetic Transformations
1-Bromo-2-chloropropane can undergo several distinct types of reactions, making it a

versatile precursor for a range of functionalized molecules. The primary C-Br bond is more

susceptible to nucleophilic attack and oxidative addition (e.g., Grignard formation) than the

secondary C-Cl bond.[1] This differential reactivity is the cornerstone of its synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Synthetic Routes to Functionalized
Propanes Using 1-Bromo-2-chloropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583154#synthetic-routes-to-functionalized-
propanes-using-1-bromo-2-chloropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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